Ethyl 1-[2-[(3-methoxyphenyl)methylamino]-2-oxoethyl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[2-[(3-methoxyphenyl)methylamino]-2-oxoethyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H26N2O4/c1-3-24-18(22)15-7-9-20(10-8-15)13-17(21)19-12-14-5-4-6-16(11-14)23-2/h4-6,11,15H,3,7-10,12-13H2,1-2H3,(H,19,21)
• InChI Key: JSTWFOQDIVSTLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC(=O)NCC2=CC(=CC=C2)OC
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

Ethyl 1-[2-[(3-methoxyphenyl)methylamino]-2-oxoethyl]piperidine-4-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly referred to as EPMC and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of EPMC involves its binding to the mu-opioid receptor, which is responsible for the regulation of pain and inflammation in the body. EPMC has been found to have a high affinity for this receptor, making it a potential candidate for the development of novel drugs for the treatment of various pain and inflammatory disorders. Additionally, EPMC has been found to have significant effects on the central nervous system, including the modulation of dopamine and serotonin levels.
Biochemical and Physiological Effects:
EPMC has been found to have significant biochemical and physiological effects, including the modulation of pain and inflammation, the regulation of dopamine and serotonin levels, and the inhibition of cancer cell growth. EPMC has also been found to have significant effects on the cardiovascular system, including the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

EPMC has several advantages for lab experiments, including its high affinity for the mu-opioid receptor, its significant anti-inflammatory and analgesic properties, and its potential applications in the field of cancer research. However, EPMC also has several limitations for lab experiments, including its potential toxicity and the need for further research to determine its long-term effects.

Future Directions

There are several future directions for research on EPMC, including the development of novel drugs for the treatment of various pain and inflammatory disorders, the exploration of its potential applications in the field of cancer research, and the further investigation of its effects on the central nervous system. Additionally, further research is needed to determine the long-term effects of EPMC and its potential toxicity.

Synthesis Methods

The synthesis of EPMC involves several steps, including the reaction of 3-methoxybenzylamine with ethyl 4-chloro-1-piperidinecarboxylate, followed by the reduction of the resulting compound with sodium borohydride. The final product is obtained by esterification of the resulting amine with ethyl oxalyl chloride. The purity of the final product can be checked using various analytical techniques, including NMR and HPLC.

Scientific Research Applications

EPMC has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of novel drugs for the treatment of various inflammatory and pain-related disorders. EPMC has also been studied for its potential applications in the field of neuroscience, as it has been found to have significant effects on the central nervous system. Additionally, EPMC has been studied for its potential applications in the field of cancer research, as it has been found to have significant anticancer properties.